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Compound of Interest

Compound Name: 2-Methylhexanal

Cat. No.: B3058890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 2-
methylhexanal as a key reactant in aldol condensation reactions. Aldol condensations are

fundamental carbon-carbon bond-forming reactions in organic synthesis, crucial for the

construction of complex molecular architectures found in many pharmaceutical agents and

natural products.[1][2][3][4][5] The presence of an alpha-hydrogen and a carbonyl group in 2-
methylhexanal makes it a suitable candidate for these reactions.[6] This document outlines

generalized protocols for key transformations, presents expected quantitative data in structured

tables, and includes visualizations of reaction pathways and workflows.

While specific literature detailing the use of 2-methylhexanal in aldol condensations is not

readily available, the principles and protocols described herein are based on well-established

knowledge of aldol reactions with structurally similar aldehydes. These notes are intended to

serve as a practical guide for researchers to design and execute experiments involving 2-
methylhexanal.

Physicochemical Properties of 2-Methylhexanal
2-Methylhexanal is a branched fatty aldehyde.[7] A summary of its fundamental properties is

presented in the table below.
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Property Value

CAS Number 925-54-2[7]

Molecular Formula C₇H₁₄O[7]

Molecular Weight 114.19 g/mol [7]

Appearance Colorless liquid

Boiling Point ~145-146 °C

Density ~0.816 g/mL

Solubility Insoluble in water; Soluble in organic solvents

Key Applications and Synthetic Protocols
2-Methylhexanal can serve as a versatile building block in aldol condensations to synthesize

more complex molecules, such as β-hydroxy aldehydes and α,β-unsaturated aldehydes, which

are valuable intermediates in pharmaceutical synthesis.[2][8]

Self-Aldol Condensation of 2-Methylhexanal
In a self-aldol condensation, two molecules of 2-methylhexanal react with each other in the

presence of a base or acid catalyst. The reaction proceeds through an aldol addition to form a

β-hydroxy aldehyde, which can then undergo dehydration to yield an α,β-unsaturated

aldehyde.[3][9]

Experimental Protocol: General Procedure for Self-Aldol Condensation

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-methylhexanal (1 equivalent) and a suitable solvent (e.g., ethanol, THF,

or water).

Catalyst Addition: Slowly add a catalytic amount of base (e.g., 10 mol% sodium hydroxide or

potassium carbonate) or acid (e.g., 10 mol% p-toluenesulfonic acid) to the stirred solution.

Reaction: Stir the mixture at room temperature or heat to reflux. The progress of the reaction

should be monitored by Thin Layer Chromatography (TLC).
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Work-up: Once the reaction is complete, cool the mixture to room temperature and neutralize

it with a dilute acid (if a base catalyst was used) or base (if an acid catalyst was used).

Extraction: Extract the product with an organic solvent such as ethyl acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be purified by column

chromatography on silica gel to obtain the desired β-hydroxy aldehyde or α,β-unsaturated

aldehyde.

Expected Products and Yields

The table below summarizes the expected products and hypothetical yields for the self-aldol

condensation of 2-methylhexanal under different conditions.

Catalyst Temperature (°C) Major Product Expected Yield (%)

NaOH 25

3-Hydroxy-2,4-

dimethyl-2-

propylheptanal

60-75

NaOH 80
2,4-Dimethyl-2-propyl-

2-heptenal
70-85

p-TsOH 80
2,4-Dimethyl-2-propyl-

2-heptenal
65-80

Reaction Workflow
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Caption: General workflow for the self-aldol condensation of 2-methylhexanal.
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Crossed-Aldol Condensation of 2-Methylhexanal with a
Non-enolizable Aldehyde
Crossed-aldol condensations between two different aldehydes can lead to a mixture of

products.[10][11][12] To achieve selectivity, a common strategy is to react an enolizable

aldehyde, such as 2-methylhexanal, with a non-enolizable aldehyde (an aldehyde without α-

hydrogens), such as benzaldehyde. In this case, 2-methylhexanal will act as the nucleophile

(enolate) and the non-enolizable aldehyde will act as the electrophile.[3]

Experimental Protocol: General Procedure for Crossed-Aldol Condensation

Reaction Setup: In a round-bottom flask, dissolve the non-enolizable aldehyde (e.g.,

benzaldehyde, 1 equivalent) in a suitable solvent (e.g., ethanol).

Reactant Addition: Add 2-methylhexanal (1 equivalent) to the solution.

Catalyst Addition: Slowly add a catalytic amount of a strong base (e.g., sodium hydroxide) to

the cooled mixture (0-5 °C).

Reaction: Stir the reaction mixture at low temperature and allow it to slowly warm to room

temperature. Monitor the reaction by TLC.

Work-up and Purification: Follow the same work-up and purification procedure as described

for the self-aldol condensation.

Expected Products and Yields

The table below outlines the expected major product and hypothetical yield for the crossed-

aldol condensation of 2-methylhexanal with benzaldehyde.
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Reactant 1 Reactant 2 Catalyst
Temperatur
e (°C)

Major
Product

Expected
Yield (%)

2-

Methylhexan

al

Benzaldehyd

e
NaOH 0 - 25

3-Hydroxy-2-

methyl-3-

phenyl-2-

propylpropan

al

55-70
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Caption: Mechanism of the base-catalyzed crossed-aldol reaction.
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Conclusion
2-Methylhexanal is a promising substrate for aldol condensation reactions, offering a pathway

to synthesize complex and potentially biologically active molecules. The protocols and

expected outcomes detailed in these application notes provide a solid foundation for

researchers to explore the synthetic utility of this versatile aldehyde. While the data presented

is based on established principles of aldol chemistry, experimental validation is necessary to

determine the optimal reaction conditions and actual yields for specific transformations

involving 2-methylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3058890#use-of-2-methylhexanal-in-
aldol-condensation-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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